N,N-diethyl-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
N,N-diethyl-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H18FN3O2 and its molecular weight is 303.337. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition Studies
N,N-diethyl-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been studied in the context of its metabolism and disposition. For instance, Monteagudo et al. (2007) utilized 19F-NMR spectroscopy to explore the metabolic fate and excretion balance of related compounds in rats and dogs, following intravenous and oral dosing. This research is vital in understanding the pharmacokinetics of such compounds (Monteagudo et al., 2007).
Structural Analysis
The solid-state structure and tautomeric form of closely related compounds have been resolved using single-crystal X-ray crystallography, as demonstrated in research by Bacsa et al. (2013). This analysis is crucial for understanding the physicochemical properties and potential biological interactions of the compound (Bacsa et al., 2013).
Antimicrobial Activity
Research by Ahsan et al. (2016) on semicarbazone derivatives, including compounds with structural similarities to this compound, showed potential antimicrobial activities. These studies contribute to the development of new antimicrobial agents (Ahsan et al., 2016).
HIV Integrase Inhibition
Compounds structurally similar to this compound have been investigated for their potential as HIV integrase inhibitors. Pace et al. (2007) synthesized and evaluated N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, revealing potent inhibition of HIV-integrase-catalyzed strand transfer (Pace et al., 2007).
Enzymatic Inhibition Studies
The compound and its analogs have been assessed for their enzymatic inhibition properties. For example, Qazi et al. (2018) explored a series of hydrazinecarboxamide derivatives, including similar structures, for their urease inhibitory activity, showing notable potential in this area (Qazi et al., 2018).
Antitumor Activity
Hao et al. (2017) synthesized and characterized a compound with structural resemblance to this compound, evaluating its antitumor activity. Such research contributes to the potential development of new cancer therapeutics (Hao et al., 2017).
Properties
IUPAC Name |
N,N-diethyl-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O2/c1-3-19(4-2)16(22)14-9-10-15(21)20(18-14)11-12-5-7-13(17)8-6-12/h5-10H,3-4,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDILXIFQJVHRCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=NN(C(=O)C=C1)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.